Cas no 324054-54-8 (1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine)

• Product Name: 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine
• CAS No: 324054-54-8
• MF: C₄₂H₈₂Br₂NO₈P
• MW: 919.884153842926
• CID: 4552872
• PubChem ID: 131877748
• Update Time: 2025-07-25

1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine
• 1-hexadecanoyl-2-(11,12-dibromooctadecanoyl)-sn-glycero-3-phosphocholine
• 16:0-18:0 (11-12BR) PC
• 324054-54-8
• 16:0-18:0 (11-12BR) PC, 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine, powder
• MPQPFPFIGLVSQR-YXGYHMDESA-N
• Ethanaminium,2-[[[(2R)-2-[(11,12-dibromo-1-oxooctadecyl)oxy]-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,innersalt
• [(2R)-2-(11,12-Dibromooctadecanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Ethanaminium, 2-[[[(2R)-2-[(11,12-dibromo-1-oxooctadecyl)oxy]-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt

• MDL： MFCD00674336
• Inchi： 1S/C42H82Br2NO8P/c1-6-8-10-12-13-14-15-16-17-18-21-24-28-32-41(46)50-36-38(37-52-54(48,49)51-35-34-45(3,4)5)53-42(47)33-29-25-22-19-20-23-27-31-40(44)39(43)30-26-11-9-7-2/h38-40H,6-37H2,1-5H3/t38-,39?,40?/m1/s1
• InChI Key： MPQPFPFIGLVSQR-YXGYHMDESA-N
• SMILES： BrC(C(CCCCCC)Br)CCCCCCCCCC(=O)O[C@@H](COP(=O)([O-])OCC[N+](C)(C)C)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 919.41243g/mol
• Monoisotopic Mass: 917.41448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 42
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: 10 mg/mL (850482C-10mg)

1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine

Research Brief on 1-Palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine (CAS: 324054-54-8)

1-Palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine (CAS: 324054-54-8) is a synthetic phospholipid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dibromo modification at the 11,12 positions of the stearoyl chain, serves as a crucial tool for studying membrane dynamics, lipid-protein interactions, and cellular signaling pathways. Recent studies have explored its potential applications in drug delivery systems, membrane biophysics, and as a modulator of enzymatic activity.

Recent research has focused on the unique physicochemical properties of 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine, particularly its ability to influence membrane fluidity and permeability. A 2023 study published in the Journal of Lipid Research demonstrated that this compound can significantly alter the phase behavior of lipid bilayers, making it a promising candidate for the development of targeted drug delivery systems. The dibromo modification enhances the compound's stability and interaction with membrane-associated proteins, which is critical for its therapeutic applications.

In addition to its role in membrane studies, 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine has been investigated for its potential in modulating enzymatic activity. A study in Biochimica et Biophysica Acta (2022) revealed that this phospholipid derivative can act as an allosteric regulator of phospholipase A2 (PLA2), an enzyme involved in inflammatory responses. The findings suggest that this compound could be leveraged to develop novel anti-inflammatory therapies with improved specificity and efficacy.

The synthesis and characterization of 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine have also been a focal point of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its structural and functional properties. These studies have provided valuable insights into the compound's stability, reactivity, and potential for further chemical modifications to enhance its biological activity.

Looking ahead, the potential applications of 1-palmitoyl-2-(11,12-dibromo)stearoyl-sn-glycero-3-phosphocholine in personalized medicine and nanotechnology are particularly promising. Its ability to interact with cellular membranes and modulate protein function positions it as a versatile tool for both basic research and therapeutic development. Future studies are expected to explore its use in combination therapies, where its unique properties could synergize with other bioactive compounds to achieve enhanced therapeutic outcomes.